1-(1-Benzofuran-2-ylsulfonyl)pyrrolidine

• IUPAC Name: 1-(1-benzofuran-2-ylsulfonyl)pyrrolidine
• InChI: InChI=1S/C12H13NO3S/c14-17(15,13-7-3-4-8-13)12-9-10-5-1-2-6-11(10)16-12/h1-2,5-6,9H,3-4,7-8H2
• InChI Key: LAGLECYNLLMZPH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC3=CC=CC=C3O2
• Molecular Formula: C12H13NO3S
• Molecular Weight: 251.30 g/mol

Description

1-(1-Benzofuran-2-ylsulfonyl)pyrrolidine is a chemical compound that has gained significant attention in scientific research due to its potential use as a pharmacological agent. This compound belongs to the class of pyrrolidine-based compounds that have been studied for their various therapeutic applications.

Scientific Research Applications

1-(1-Benzofuran-2-ylsulfonyl)pyrrolidine has been studied for its potential use in various therapeutic applications. It has been reported to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, it has been studied for its potential use in the treatment of various neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 1-(1-Benzofuran-2-ylsulfonyl)pyrrolidine is not fully understood. However, it has been reported to act as a potent inhibitor of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition results in an increase in the levels of acetylcholine in the brain, which is believed to be responsible for its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines. Additionally, it has been reported to reduce oxidative stress and improve mitochondrial function.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-(1-Benzofuran-2-ylsulfonyl)pyrrolidine in lab experiments is its potent acetylcholinesterase inhibitory activity. This makes it a valuable tool in studying the role of acetylcholine in various physiological processes. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the study of 1-(1-Benzofuran-2-ylsulfonyl)pyrrolidine. One area of interest is its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand its mechanism of action and to identify any potential side effects associated with its use. Finally, the development of more efficient synthesis methods and the optimization of its pharmacological properties could lead to the development of new therapeutic agents based on this compound.

Synthesis Methods

The synthesis of 1-(1-Benzofuran-2-ylsulfonyl)pyrrolidine involves the reaction of 2-(chloromethyl)benzofuran with pyrrolidine-1-sulfonyl chloride in the presence of a base. The resulting compound is then purified using various chromatography techniques. This method has been reported to yield the compound in moderate to high yields and has been used in various scientific studies.